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Compound of Interest

Compound Name: Mesoxalic acid

Cat. No.: B1676314

Introduction

Mesoxalic acid, also known as oxomalonic acid or ketomalonic acid, is a dicarboxylic acid
containing a central ketone group.[1][2] Its chemical formula is C3H20s.[1][2] In aqueous
solutions, mesoxalic acid readily forms a hydrate, dihydroxymalonic acid.[1][2] While
structurally related to dicarboxylic acids that are commonly used in polymer synthesis and
crosslinking, such as oxalic acid, the direct application of mesoxalic acid in these fields is less
documented. These notes provide an overview of the known applications of mesoxalic acid in
polymer synthesis, with a focus on coordination polymers, and discuss its potential, though not
widely reported, role as a crosslinking agent.

I. Application in Polymer Synthesis: Coordination
Polymers

Mesoxalic acid, in its deprotonated form (mesoxalate), can act as a ligand to coordinate with
metal ions, forming coordination polymers. These materials are characterized by repeating
coordination entities extending in one, two, or three dimensions.

Synthesis of a 1D Cobalt(ll) Mesoxalate Coordination
Polymer

A documented example of a polymer synthesized using a mesoxalate ligand is a one-
dimensional (1D) coordination polymer with cobalt(ll).[1]
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Experimental Protocol: Synthesis of {{Co(Hzmesox)(H20)2]-H20}n[1]
e Materials:

o Sodium mesoxalate monohydrate

o Cobalt(ll) chloride hexahydrate (CoClz-6H20)

o Distilled water

e Procedure:

[¢]

Prepare an aqueous solution of sodium mesoxalate monohydrate.

[¢]

Prepare an aqueous solution of CoClz:6H20.

o

Slowly mix the two solutions at room temperature.

o

Allow the resulting solution to stand undisturbed.

[¢]

Prismatic dark pink crystals of {{Co(Hzmesox)(Hz20)2z]-H20}n will form after a few days.

[¢]

Collect the crystals by filtration.

Data Presentation: Crystallographic Data for {{Co(Hzmesox)(H20)z]-H20}n
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Parameter Value
Chemical Formula CsH7Co0s
Formula Weight 246.02 g/mol
Crystal System Monoclinic
Space Group P21/n

a (A 6.983(3)

b (A) 11.234(5)

c (A 9.697(4)

B () 98.66(3)
Volume (A3) 752.1(6)

z 4

Density (calculated) 2.172 g/cm3

Visualization of the Synthesis Workflow
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Reactants
Aqueous Solution of Aqueous Solution of
Sodium Mesoxalate Monohydrate CoCl2-6H20
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Room Temperature

Crystallization
(several days)
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v
( Prismatic Dark Pink Crystals of )

{[Co(Hz2mesox)(H20)2]-H20}n

Reactants
Two Polyvinyl Alcohol (PVA) Chains Mesoxalic Acid
(-CH2-CH(OH)-)n (HOOC-CO-COOH)
Process
\/ \/

Esterification Reaction
(Heat, optional catalyst)

- 2H20

Pro¢luct
\j
Crosslinked PVA Chains via Ester Bonds
(-CH2-CH(O-CO-CO-C0O-0)-CH-CHz2-)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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